3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole

• CAS No.: 65266-47-9
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol
• IUPAC Name: N-[(1,4-dimethyl-9H-carbazol-3-yl)methyl]-2,2-diethoxyethanamine
• InChI: InChI=1S/C21H28N2O2/c1-5-24-19(25-6-2)13-22-12-16-11-14(3)21-20(15(16)4)17-9-7-8-10-18(17)23-21/h7-11,19,22-23H,5-6,12-13H2,1-4H3
• InChI Key: UYLFNXPBGVPVRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNCC1=C(C2=C(C(=C1)C)NC3=CC=CC=C32)C)OCC

Description

3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole is a high-value chemical intermediate recognized for its critical role in organic and medicinal chemistry research, particularly in the synthesis of complex alkaloids. Its primary research application is as a direct precursor in the streamlined, high-yield production of the potent antitumor alkaloid ellipticine . The synthetic utility of this compound is demonstrated in a well-established pathway where it undergoes a cyclization reaction to form the pyridocarbazole core structure of ellipticine . This makes it an essential synthon for researchers investigating the synthesis, structure-activity relationships, and therapeutic potential of ellipticine and related compounds. The compound is offered for Research Use Only. It is strictly intended for laboratory research purposes and is not certified for human or veterinary diagnostic or therapeutic uses.

Biological Activity

The compound 3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole is a member of the carbazole family, which has garnered attention due to its diverse biological activities. This article reviews the biological activity of this specific compound, highlighting its potential therapeutic applications based on recent research findings.

Overview of Carbazole Derivatives

Carbazoles are known for their wide range of biological activities, including antimicrobial , antitumor , anti-inflammatory , and neuroprotective properties. The introduction of various substituents on the carbazole scaffold can enhance these activities. The specific compound in focus is synthesized through a modification of the carbazole structure, which allows for the exploration of its biological effects.

Antimicrobial Activity

Research has shown that carbazole derivatives exhibit significant antimicrobial properties. For example, studies have indicated that compounds with similar structures demonstrate potent activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds often range from 1 to 64 µg/mL, suggesting strong antibacterial efficacy .

Compound	Bacterial Strain	MIC (µg/mL)
3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole	S. aureus	1-8
3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole	E. coli	1-8

Antitumor Activity

The antitumor potential of carbazole derivatives is notable, with several studies indicating cytotoxic effects against various cancer cell lines. For instance, the compound was tested against human prostate cancer cells (DU145), showing significant reduction in cell viability at concentrations as low as 5 µM .

Cell Line	IC50 (µM)
DU145	5
A549	25.7

The mechanisms through which carbazole derivatives exert their biological effects are varied. In the case of antitumor activity, it is suggested that these compounds may interact with DNA through hydrogen bonding and π-π stacking interactions. Docking studies have shown that the compound can bind effectively to DNA, which is critical for its anticancer activity .

Case Studies

• Antiviral Activity : A series of chloro-1,4-dimethyl-carbazole derivatives were synthesized and evaluated for their anti-HIV properties. These derivatives exhibited a significant decrease in viral replication in vitro, indicating potential as antiviral agents .
• Neuroprotective Effects : Research has indicated that certain carbazole derivatives can inhibit acetylcholinesterase (AChE), suggesting potential applications in treating neurodegenerative diseases like Alzheimer's .

Chemical Reactions Analysis

Key Reaction Pathway

3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethylcarbazole is synthesized via a multistep sequence starting from 1,4-dimethylcarbazole. The critical steps include:

• Vilsmeier-Haack Formylation :

  • Reactants : 1,4-Dimethylcarbazole, POCl₃, DMF.

  • Conditions : Chlorobenzene, 140°C, 6.5 h.

  • Outcome : Non-regioselective formylation yields a 9:1 mixture of 3-formyl-1,4-dimethylcarbazole (3 ) and 6-formyl-1,4-dimethylcarbazole (4 ) .

  • Yield : 91% (combined isomers).

• Condensation with Aminoacetaldehyde Diethyl Acetal :

  • Reactants : Formylated mixture (3 + 4 ), aminoacetaldehyde diethyl acetal.

  • Conditions : 110°C, 4 h (toluene solvent).

  • Outcome : Formation of imine intermediates (5 + 6 ) .

  • Yield : 94% (orange oil, used without purification).

• Reduction to Amine :

  • Reactants : Imine mixture (5 + 6 ), NaBH₄.

  • Conditions : Methanol, 0°C to room temperature, 2 h.

  • Outcome : Reduction yields 3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole (7 ) as the major product (9:1 ratio with minor isomer 8 ) .

  • Workup : Extraction with toluene, neutralization, and drying.

Protection of the Exocyclic Amine

• Reactants : Amine mixture (7 + 8 ), p-toluenesulfonyl chloride.

• Conditions : THF/water, K₂CO₃, room temperature, 16 h .

• Outcome : N-Tosylation produces 9 (N-tosyl-3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole).

• Purification : Recrystallization from ethyl acetate.

Table 1: Tosylation Reaction Parameters

Parameter	Value
Solvent	THF/water (2:1 v/v)
Base	K₂CO₃
Temperature	Room temperature
Time	16 h
Yield	Quantitative (pure by recrystallization)

Final Reaction Step

• Reactants : Tosylated compound 9 , HCl.

• Conditions : Dioxane, aqueous HCl, reflux.

• Outcome : Cyclization yields ellipticine (10 ) alongside N-tosyl-3,4-dihydroellipticine as a byproduct .

• Challenges : Poor solubility of ellipticine necessitates chromatographic separation (ethyl acetate → methanol).

Table 2: Cyclization Conditions and Outcomes

Parameter	Value
Solvent	Dioxane/HCl (aq)
Temperature	Reflux
Key Byproduct	N-Tosyl-3,4-dihydroellipticine
Purification	Flash chromatography
Final Product	Ellipticine (5,11-dimethyl-6H-pyrido[4,3-b]carbazole)

Reaction Optimization Insights

• Formylation Improvement : Substituting o-dichlorobenzene with chlorobenzene increased regioselectivity and simplified workup .

• Tosylation Efficiency : Using THF/water with K₂CO₃ reduced reaction time from 3 days (pyridine method) to 16 h .

• Cyclization Challenges : Contamination with dihydroellipticine complicates purification, requiring multiple chromatography steps .

Biological Relevance

While not directly part of the compound’s chemical reactions, 3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole derivatives are noted for their role in generating ellipticine—a compound with demonstrated activity against prostate cancer (DU145 cells) and antiparasitic properties .

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological activity of carbazole derivatives is highly dependent on substituent type and position. Below is a comparative analysis of structurally related compounds:

Compound	Substituents	Key Features	Biological Target/Activity
3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole	1,4-dimethyl-carbazole core; 3-(2,2-diethoxyethylaminomethyl)	Enhanced lipophilicity and solubility due to diethoxyethyl group; planar core	Potential STAT3 inhibition (inferred from structural analogs)
1,4-Dimethyl-carbazole	1,4-dimethyl-carbazole core; no additional substituents	Simple planar structure with moderate lipophilicity	Anticancer activity against A375 (melanoma) and HeLa cells; comparable to doxorubicin
3-Amino-1,4-dimethyl-6-hydroxycarbazole	1,4-dimethyl-carbazole core; 3-amino and 6-hydroxy groups	Polar functional groups (amino, hydroxy) improve water solubility	Anticancer lead compound; synthesis optimized for scalability
Midostaurin	Carbazole core with complex kinase-targeting substituents	FDA-approved kinase inhibitor (JAK2, FLT3)	Treatment of acute myeloid leukemia (AML) and systemic mastocytosis
Ellipticine	Pyridocarbazole core with planar aromatic system	DNA intercalation via planar structure	Commercialized for metastatic breast cancer (Celiptium)
N-Alkylated 1,4-dimethyl-carbazoles	1,4-dimethyl-carbazole core with C5–C7 alkyl chains at nitrogen	Increased lipophilicity with longer alkyl chains	STAT3 inhibition; chain length modulates activity and cellular uptake

Pharmacological Potential

• Target Selectivity: Unlike midostaurin (JAK2/FLT3 inhibitor), 3-(2,2-diethoxyethylaminomethyl)-1,4-dimethyl-carbazole may exhibit broader or distinct kinase inhibition profiles, pending experimental confirmation.
• Therapeutic Niche : The compound’s unique substituent could address limitations of existing carbazoles, such as midostaurin’s toxicity or ellipticine’s DNA intercalation-related side effects .

Preparation Methods

Starting Material: 1,4-Dimethylcarbazole Synthesis

• Synthesis and Purification : 1,4-Dimethylcarbazole is prepared and purified by crystallization rather than chromatography to improve yield and practicality. The reaction is performed in toluene, which allows removal of water by Dean-Stark apparatus, increasing yield to approximately 70%.

Formylation of 1,4-Dimethylcarbazole (Vilsmeier-Haack Reaction)

• Reaction Conditions : The key step to introduce the aldehyde group at the 3-position of 1,4-dimethylcarbazole is achieved by the Vilsmeier-Haack reaction using phosphorus oxychloride (POCl3) and dimethylformamide (DMF) in chlorobenzene as solvent.
• Procedure :
  • POCl3 is added dropwise to a cold solution of 1,4-dimethylcarbazole and DMF in chlorobenzene at 0 °C.
  • The mixture is heated to 140 °C for 3.5 hours.
  • Additional POCl3 and DMF are added, and heating continues for 3 hours.
  • After cooling, aqueous sodium acetate is added, and the mixture is evaporated to dryness.
  • The residue is extracted with hot ethyl acetate, washed, dried, and evaporated to yield a mixture of 3-formyl-1,4-dimethylcarbazole (major, ~90%) and 6-formyl-1,4-dimethylcarbazole (minor, ~10%).
• Yield : Approximately 91% yield of the formylated mixture is obtained without chromatographic separation.

Condensation with Aminoacetaldehyde Diethyl Acetal

• Reaction : The mixture of 3- and 6-formyl-1,4-dimethylcarbazoles is condensed with aminoacetaldehyde diethyl acetal.
• Conditions :
  • The reactants are heated at 110 °C for 4 hours.
  • The reaction mixture is cooled and evaporated under reduced pressure.
• Outcome : This step produces a mixture of 3-(2,2-diethoxyethyliminomethyl)-1,4-dimethylcarbazole and 6-(2,2-diethoxyethyliminomethyl)-1,4-dimethylcarbazole as an orange oil in about 94% yield, used directly without purification.

Reduction of the Imines to Amines

• Reagents : Sodium borohydride (NaBH4) is used as the reducing agent.
• Procedure :
  • The imine mixture is dissolved in methanol at 0 °C.
  • NaBH4 is added portion-wise over 20 minutes.
  • The reaction mixture is stirred at room temperature for 2 hours.
  • The solvent is evaporated, and the residue is acidified with 1 M HCl to pH 6.
  • After neutralization with aqueous sodium hydroxide, the product is extracted with toluene.
  • The organic layer is washed, dried, and evaporated to yield the amine mixture.
• Yield : Approximately 87% yield of the mixture of 3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole (major) and 6-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole (minor) is obtained.

Tosylation of the Amino Group

• Purpose : To protect the exocyclic amino group and facilitate further cyclization.
• Reagents and Conditions :
  • p-Toluenesulfonyl chloride (tosyl chloride) is reacted with the amine mixture.
  • The reaction is performed in aqueous tetrahydrofuran (THF) using potassium carbonate as the base.
  • The reaction proceeds at room temperature overnight.
• Advantages : This method is faster than traditional pyridine-based tosylation, which requires 3 days.
• Product Isolation : The pure N-tosyl-3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole is isolated by recrystallization.

Summary Table of Preparation Steps and Yields

Step	Reagents/Conditions	Product	Yield (%)	Notes
1. Synthesis of 1,4-dimethylcarbazole	Methylation in toluene with Dean-Stark apparatus	1,4-Dimethylcarbazole	~70	Crystallization purification replaces chromatography
2. Vilsmeier-Haack formylation	POCl3, DMF, chlorobenzene, 0 °C to 140 °C	Mixture of 3- and 6-formyl-1,4-dimethylcarbazole	91	Major isomer 3-formyl (90%)
3. Condensation with aminoacetaldehyde diethyl acetal	Heat at 110 °C, 4 h	Mixture of 3- and 6-(2,2-diethoxyethyliminomethyl)-1,4-dimethylcarbazole	94	Used without purification
4. Reduction of imine to amine	NaBH4 in methanol, 0 °C to RT, 2 h	Mixture of 3- and 6-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole	87	Extraction and drying steps
5. Tosylation of amine	p-Toluenesulfonyl chloride, aqueous THF, K2CO3, RT overnight	N-tosyl-3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole	Not specified	Faster than traditional pyridine method

Research Outcomes and Analysis

• The modification of the Vilsmeier-Haack reaction conditions significantly improved the regioselectivity and yield of 3-formyl-1,4-dimethylcarbazole, which is crucial for downstream synthesis.
• The use of aminoacetaldehyde diethyl acetal in condensation followed by reduction efficiently introduces the diethoxyethylaminomethyl side chain, yielding the target compound predominantly as the 3-substituted isomer.
• The tosylation step in aqueous THF with potassium carbonate is an improvement over classical methods, reducing reaction time from days to overnight and simplifying purification.
• These methods collectively enhance the synthetic accessibility of 3-(2,2-diethoxyethylaminomethyl)-1,4-dimethylcarbazole, enabling its use in the synthesis of ellipticine and related bioactive carbazole derivatives.

Q & A

Q. What are the established synthetic protocols for preparing 3-(2,2-Diethoxyethylaminomethyl)-1,4-dimethyl-carbazole and related derivatives?

Methodological Answer: The synthesis typically involves alkylation or condensation reactions on the carbazole core. For example:

Core Synthesis : Start with 1,4-dimethylcarbazole, as described in the preparation of ellipticine derivatives .

Aminomethylation : Introduce the diethoxyethylamine moiety via Mannich-type reactions. A general approach involves reacting the carbazole with formaldehyde and a secondary amine (e.g., diethoxyethylamine) under reflux in ethanol or DMSO, followed by purification via crystallization (water-ethanol mixtures yield ~65% purity) .

Optimization : Adjust reaction time (e.g., 12–18 hours for Schiff base formation) and solvent polarity to improve yields. Use glacial acetic acid as a catalyst for condensation steps .

Q. Which biological targets are most commonly associated with 1,4-dimethyl-carbazole derivatives in anticancer research?

Methodological Answer: 1,4-Dimethyl-carbazoles primarily target STAT3 (Signal Transducer and Activator of Transcription 3), a key oncogenic driver in cancers like melanoma (A375), cervical adenocarcinoma (HeLa), and triple-negative breast cancer (TNBC) .

• Mechanism : The planar carbazole structure facilitates DNA intercalation or direct STAT3 SH2 domain binding, inhibiting phosphorylation and downstream transcription .
• Validation : Use luciferase reporter assays for STAT3 activity and Western blotting to assess phospho-STAT3 levels in cell lines .

Advanced Research Questions

Q. How do structural modifications at the carbazole nitrogen influence STAT3 inhibitory activity and pharmacokinetic properties?

Methodological Answer:

• Lipophilicity vs. Bioavailability : Alkyl chains (C5–C7) at the carbazole nitrogen enhance lipophilicity, improving membrane permeability but reducing aqueous solubility. For instance, dimethylamino groups increase STAT3 binding affinity but may require prodrug strategies to mitigate poor bioavailability .
• Methodology :
  • Structure-Activity Relationship (SAR) : Synthesize derivatives with varied N-alkyl/aryl substituents and test in STAT3-dependent cell lines.
  • Pharmacokinetic Profiling : Use logP measurements and hepatic microsomal stability assays to optimize substituents .

Q. What experimental strategies are recommended to resolve contradictory data on antiproliferative effects across cancer cell lines?

Methodological Answer: Contradictions (e.g., high activity in A375 melanoma vs. low efficacy in PC-3 prostate cancer) may arise from cell line-specific STAT3 activation or off-target effects. Strategies include:

Dose-Response Analysis : Establish IC50 values across ≥3 replicates to confirm potency trends .

Mechanistic Confirmation : Knock down STAT3 via siRNA and assess rescue of antiproliferative effects .

Combination Studies : Test synergy with JAK2 inhibitors (e.g., ruxolitinib) to isolate STAT3-specific activity .

Q. What in vitro and in vivo models are appropriate for evaluating STAT3-driven therapeutic potential?

Methodological Answer:

• In Vitro :
  • Cell Lines : Use A375 (melanoma), HeLa (cervical), and MDA-MB-231 (TNBC) for constitutive STAT3 activity .
  • Assays : MTT for viability, Annexin V/PI for apoptosis, and Transwell for migration .
• In Vivo :
  • Xenografts : Implant STAT3-dependent cell lines into immunodeficient mice. Monitor tumor volume and STAT3 phosphorylation via immunohistochemistry .

Q. How can substituent patterns on the carbazole core balance STAT3 affinity with drug-like properties?

Methodological Answer:

• Computational Guidance : Perform molecular docking (e.g., using STAT3 SH2 domain PDB: 1BG1) to prioritize substituents with high binding scores.
• Hybridization : Introduce polar groups (e.g., hydroxyl, methoxy) at C-3 or C-6 to enhance solubility without compromising planar DNA interaction .
• Prodrug Design : Mask polar amines (e.g., diethoxyethyl group) with ester linkages for improved oral bioavailability .